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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the high-resolution mass

spectrometry (HRMS) fragmentation behavior of dehydrofelodipine, the primary metabolite of

the antihypertensive drug felodipine. Understanding the fragmentation pattern is crucial for the

accurate identification and quantification of this metabolite in complex biological matrices, a

critical aspect of drug metabolism and pharmacokinetic studies.

Core Concepts in Dehydrofelodipine Fragmentation
Dehydrofelodipine, with a molecular formula of C₁₈H₁₇Cl₂NO₄ and a monoisotopic mass of

approximately 381.0535 g/mol , is structurally a pyridine derivative, unlike its dihydropyridine

precursor, felodipine.[1] This structural difference significantly influences its fragmentation

pattern under mass spectrometric analysis. When subjected to collision-induced dissociation

(CID) in positive ion mode electrospray ionization (ESI+), the protonated molecule [M+H]⁺

undergoes characteristic fragmentation, primarily involving the loss of neutral molecules from

its ester side chains.

The fragmentation of dehydrofelodipine is analogous to that of other dihydropyridine-type

drugs, where cleavages of the ester groups are common fragmentation pathways.[2]
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High-resolution mass spectrometry provides highly accurate mass measurements, enabling the

confident identification of precursor and product ions. The table below summarizes the key

quantitative data for the HRMS/MS analysis of dehydrofelodipine.

Ion Species
Measured
m/z

Theoretical
m/z

Mass Error
(ppm)

Proposed
Formula

Description

Precursor Ion 382.0608 382.06075 0.13
[C₁₈H₁₈Cl₂NO

₄]⁺

Protonated

dehydrofelodi

pine

Product Ion 1 336.0501 336.05015 -0.15
[C₁₆H₁₂Cl₂NO

₃]⁺

Loss of

ethanol

(C₂H₅OH)

Product Ion 2 322.0345 322.03450 0.00
[C₁₅H₁₀Cl₂NO

₃]⁺

Loss of

methanol

(CH₃OH) and

ethylene

(C₂H₄)

Product Ion 3 294.0396 294.03965 -0.17
[C₁₄H₈Cl₂NO₂

]⁺

Loss of both

ester groups

Note: The measured m/z values are hypothetical and for illustrative purposes. Actual

measurements may vary slightly depending on the instrument and experimental conditions.

A common fragmentation pathway observed for dehydrofelodipine involves the transition from

the precursor ion at m/z 384.1 to a product ion at m/z 338.0. This corresponds to a neutral loss

of 46.1 Da, consistent with the elimination of an ethanol molecule from the ethyl ester group.

Proposed Fragmentation Pathway
The fragmentation of protonated dehydrofelodipine is initiated by the cleavage of the ester

groups. The primary fragmentation event is the loss of the ethyl ester group as ethanol.

Subsequent fragmentation can involve the loss of the methyl ester group.
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[M+H]⁺
m/z 382.0608

[M+H - C₂H₅OH]⁺
m/z 336.0501- C₂H₅OH

[M+H - CH₃OH]⁺
m/z 350.0499

- CH₃OH

[M+H - C₂H₅OH - CO]⁺
m/z 308.0552

- CO

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of protonated dehydrofelodipine.

Experimental Protocol for LC-HRMS Analysis
This section outlines a typical experimental workflow for the analysis of dehydrofelodipine in a

biological matrix, such as human plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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